Cas no 1248239-69-1 (1-{1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane)

• Product Name: 1-{1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane
• CAS No: 1248239-69-1
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 5923949
• PubChem ID: 62114060
• Update Time: 2025-06-07

1-{1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-{1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane
• AKOS011394006
• 1248239-69-1
• EN300-1134335
• 1-{[1-(bromomethyl)cyclopentyl]oxy}-2-methylcyclohexane

• Inchi： 1S/C13H23BrO/c1-11-6-2-3-7-12(11)15-13(10-14)8-4-5-9-13/h11-12H,2-10H2,1H3
• InChI Key： SKCYIDCTRLGJGE-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)OC1CCCCC1C

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-{1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane

Professional Introduction to Compound with CAS No. 1248239-69-1 and Product Name: 1-{1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane

The compound identified by the CAS number 1248239-69-1 and the product name 1-{1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motifs, has garnered attention for its potential applications in drug discovery and molecular synthesis. The presence of both cyclopentyl and cyclohexyl rings, coupled with functional groups such as the bromomethyl moiety, makes this molecule a versatile intermediate in organic synthesis.

In recent years, the development of novel scaffolds for medicinal chemistry has been a cornerstone of pharmaceutical innovation. The 1-(bromomethyl)cyclopentyloxy substituent in this compound introduces a reactive site that can be exploited for further functionalization, enabling the construction of more complex molecules. This feature is particularly valuable in the synthesis of biologically active compounds, where precise control over molecular architecture is essential for achieving desired pharmacological properties.

The 2-methylcyclohexane backbone provides stability and flexibility to the molecule, which can influence its solubility, metabolic stability, and overall bioavailability. These characteristics are critical considerations in drug design, as they can significantly impact the compound's efficacy and safety profile. Current research in medicinal chemistry increasingly emphasizes the importance of optimizing both potency and pharmacokinetic parameters, making compounds like this one highly relevant to modern drug development pipelines.

Recent studies have highlighted the utility of bromomethyl-containing compounds in the synthesis of protease inhibitors and other enzyme-targeting agents. The bromomethylcyclopentyloxy group in this molecule can serve as a handle for introducing various pharmacophores through nucleophilic substitution reactions. This reactivity has been leveraged in the development of novel therapeutic agents targeting a range of diseases, including cancer and infectious disorders. The cyclohexyl ring, on the other hand, contributes to the overall steric environment of the molecule, which can be fine-tuned to enhance binding affinity to biological targets.

The integration of advanced computational methods has further enhanced the understanding of how structural features influence biological activity. Molecular modeling studies have shown that modifications to the 1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane core can significantly alter its interactions with biological targets. These insights have guided the design of next-generation compounds with improved pharmacological profiles. For instance, computational simulations have identified optimal positions for additional functional groups that could enhance binding affinity or modulate metabolic pathways.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. Researchers have investigated its potential as a precursor for more complex molecules with enhanced biological activity. The bromomethyl group, in particular, has been explored for its ability to participate in cross-coupling reactions, which are widely used in constructing complex organic molecules. These reactions allow for the introduction of diverse substituents at specific positions within the molecule, enabling fine-tuning of its pharmacological properties.

The field of drug discovery is continuously evolving, with new methodologies and technologies emerging at a rapid pace. The use of combinatorial chemistry and high-throughput screening has revolutionized the way new drugs are discovered and developed. Compounds like 1-{1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane serve as valuable building blocks in these approaches, providing chemists with a rich palette of structural motifs to explore. The versatility of this compound lies in its ability to undergo multiple transformations while retaining key structural elements that contribute to biological activity.

Future research directions may focus on expanding the chemical space explored by this scaffold through innovative synthetic strategies. Techniques such as directed evolution and biosynthetic engineering are being increasingly employed to discover novel molecules with unique properties. By leveraging natural product scaffolds or designing libraries based on known bioactive structures, researchers aim to uncover new therapeutic agents with improved efficacy and reduced side effects.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical chemistry. Combining expertise from organic synthesis, computational chemistry, and biochemistry has led to significant breakthroughs in drug discovery. The development of 1-{1-(bromomethyl)cyclopentyloxy}-2-methylcyclohexane exemplifies this collaborative approach, where insights from multiple disciplines converge to produce innovative solutions.

In conclusion, 1248239-69-1 and its corresponding product name represent a promising entry into the realm of pharmaceutical chemistry. Its unique structural features offer a wealth of opportunities for further exploration and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of next-generation therapeutics.